Cas no 58890-64-5 (1-Naphthalenesulfonicacid,7-(acetylamino)-3-hydroxy-4-[2-(2-hydroxy-5-methyl-3-nitrophenyl)diazenyl]-)

• Product Name: 1-Naphthalenesulfonicacid,7-(acetylamino)-3-hydroxy-4-[2-(2-hydroxy-5-methyl-3-nitrophenyl)diazenyl]-
• CAS No: 58890-64-5
• MF: C₁₉H₁₆N₄O₈S
• MW: 460.417343139648
• CID: 377860
• PubChem ID: 135570900
• Update Time: 2025-04-19

1-Naphthalenesulfonicacid,7-(acetylamino)-3-hydroxy-4-[2-(2-hydroxy-5-methyl-3-nitrophenyl)diazenyl]- Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenesulfonicacid,7-(acetylamino)-3-hydroxy-4-[2-(2-hydroxy-5-methyl-3-nitrophenyl)diazenyl]-
• 7-(acetylamino)-3-hydroxy-4-[(2-hydroxy-5-methyl-3-nitrophenyl)azo]naphthalene-1-sulphonic acid
• (4E)-7-(acetylamino)-4-[(2-hydroxy-5-methyl-3-nitrophenyl)hydrazono]-3-oxo-3,4-dihydronaphthalene-1-sulfonic acid
• 7-(Acetylamino)-3-hydroxy-4-((2-hydroxy-5-methyl-3-nitrophenyl)azo)naphthalene-1-sulphonic acid
• SCHEMBL11175295
• 7-(Acetylamino)-3-hydroxy-4-[2-(2-hydroxy-5-methyl-3-nitrophenyl)diazenyl]-1-naphthalenesulfonic acid
• 58890-64-5
• DTXSID101112782
• NS00056183
• EINECS 261-484-9

• Inchi： 1S/C19H16N4O8S/c1-9-5-14(19(26)15(6-9)23(27)28)21-22-18-12-4-3-11(20-10(2)24)7-13(12)17(8-16(18)25)32(29,30)31/h3-8,25-26H,1-2H3,(H,20,24)(H,29,30,31)/b22-21+
• InChI Key： RHDQOKKBHSAKIH-QURGRASLSA-N
• SMILES： S(C1C=C(C(=C2C=CC(=CC2=1)NC(C)=O)/N=N/C1=C(C(=CC(C)=C1)[N+](=O)[O-])O)O)(=O)(=O)O

Computed Properties

• Exact Mass: 460.06898
• Monoisotopic Mass: 460.068884
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 32
• Rotatable Bond Count: 4
• Complexity: 951
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 199
• XLogP3: 2.9

Experimental Properties

• Density: 1.64
• Refractive Index: 1.716
• PSA: 191.79